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Compound of Interest

Compound Name: Platycoside G1

Cat. No.: B10818203 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the spectroscopic data for

Platycoside G1, a triterpenoid saponin isolated from the roots of Platycodon grandiflorum. This

document is intended for researchers, scientists, and professionals in drug development who

are working with or interested in the analytical characterization of this class of compounds.

Platycoside G1, also known as Deapi-platycoside E, is a bioactive constituent of Platycodi

Radix, a traditional herbal medicine. Its various pharmacological activities make it a compound

of interest for further research and development. Accurate and detailed spectroscopic data are

crucial for its identification, quantification, and structural elucidation.

Mass Spectrometry (MS) Data
Mass spectrometry is a key technique for determining the molecular weight and elemental

composition of Platycoside G1, as well as for its structural characterization through

fragmentation analysis.

Table 1: Mass Spectrometry Data for Platycoside G1
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Parameter Value Source

Molecular Formula C₆₄H₁₀₄O₃₄ [1]

Molecular Weight 1417.49 g/mol [1]

Observed Ion (ESI-) [M+HCOO]⁻ [2]

Calculated m/z 1461.6346 [2]

Observed m/z 1416.6409 ([M-H]⁻ inferred) [2]

Note: The observed m/z values can vary slightly depending on the specific mass spectrometer

and experimental conditions.

Electrospray Ionization Tandem Mass Spectrometry
(ESI-MS/MS)
In negative ion mode ESI-MS/MS, platycoside saponins typically exhibit characteristic

fragmentation patterns involving the cleavage of glycosidic bonds. The fragmentation often

results in the sequential loss of sugar moieties, which can be invaluable for determining the

sugar sequence and the structure of the aglycone. While specific fragmentation data for

Platycoside G1 is not extensively published, the general fragmentation behavior of related

platycosides involves the loss of terminal sugar units first, followed by the cleavage of sugars

closer to the aglycone.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
NMR spectroscopy is the most powerful tool for the complete structural elucidation of complex

natural products like Platycoside G1. One-dimensional (¹H and ¹³C) and two-dimensional

(COSY, HSQC, HMBC) NMR experiments are essential for assigning the chemical shifts of all

protons and carbons in the molecule.

Disclaimer: A complete and unambiguously assigned NMR dataset for Platycoside G1 is not

readily available in the public domain. The following tables present representative chemical

shifts for the aglycone (platycodigenin-type) and sugar moieties commonly found in
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platycosides, based on published data for structurally similar compounds. These values should

be used as a reference and may not correspond exactly to those of Platycoside G1.

Table 2: Representative ¹H NMR Chemical Shifts for Platycoside Aglycone and Sugar Moieties

(in Pyridine-d₅)

Position Representative δH (ppm) Multiplicity

Aglycone

H-12 ~ 5.46 br s

Sugar Moieties

Anomeric Protons 4.8 - 6.5 d or br s

Other Sugar Protons 3.5 - 4.8 m

Methyl Protons (Rhamnose) ~ 1.6-1.7 d

Table 3: Representative ¹³C NMR Chemical Shifts for Platycoside Aglycone and Sugar Moieties

(in Pyridine-d₅)

Position Representative δC (ppm)

Aglycone

C-12 ~ 122.5

C-13 ~ 144.0

C-28 (COOH) ~ 176.0

Sugar Moieties

Anomeric Carbons 95.0 - 107.0

Other Sugar Carbons 60.0 - 85.0

Methyl Carbon (Rhamnose) ~ 18.5

2D NMR Correlations
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COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings

within the same spin system, which is crucial for tracing the connectivity of protons within

each sugar residue and within the aglycone.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly

bonded proton and carbon atoms (¹H-¹³C), allowing for the assignment of the carbon signal

for each proton.

HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between protons and carbons that are two or three bonds apart. It is essential for

determining the linkages between sugar units and the attachment points of the sugar chains

to the aglycone.

Experimental Protocols
Isolation and Purification of Platycosides from
Platycodon grandiflorum
This protocol is a generalized procedure based on common methodologies for the extraction

and isolation of triterpenoid saponins.

Extraction:

Air-dry the roots of Platycodon grandiflorum and grind them into a fine powder.

Extract the powdered material with 70-80% ethanol or methanol at room temperature with

continuous stirring for 24 hours. Repeat the extraction process three times.

Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude

extract.

Solvent Partitioning:

Suspend the crude extract in water and partition sequentially with n-hexane, chloroform,

ethyl acetate, and n-butanol. The saponin-rich fraction is typically found in the n-butanol

layer.

Evaporate the n-butanol fraction to dryness.
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Chromatographic Purification:

Subject the n-butanol fraction to column chromatography on a macroporous resin (e.g.,

D101) or silica gel.

Elute with a stepwise gradient of methanol in water or chloroform-methanol-water

mixtures.

Monitor the fractions by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Combine fractions containing compounds with similar retention factors.

Further purify the combined fractions using preparative HPLC on a C18 column to isolate

Platycoside G1.

NMR Spectroscopic Analysis
Sample Preparation: Dissolve 5-10 mg of purified Platycoside G1 in approximately 0.5 mL

of deuterated pyridine (pyridine-d₅) or deuterated methanol (methanol-d₄). Pyridine-d₅ is

often preferred for saponins as it can improve the resolution of hydroxyl proton signals.

¹H NMR: Acquire the spectrum using a 400 MHz or higher field NMR spectrometer. Typical

parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-64

scans.

¹³C NMR: Acquire the spectrum on the same instrument. Typical parameters include a 30-

degree pulse angle, a relaxation delay of 2 seconds, and a sufficient number of scans to

achieve a good signal-to-noise ratio (e.g., 2048 or more).

2D NMR (COSY, HSQC, HMBC): Use standard pulse programs provided by the

spectrometer manufacturer. Optimize parameters such as the number of increments in the

indirect dimension and the number of scans per increment to obtain high-resolution spectra.

UPLC-QTOF-MS Analysis
Sample Preparation: Prepare a stock solution of the purified Platycoside G1 or the saponin-

rich extract in methanol at a concentration of approximately 1 mg/mL. Dilute the stock
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solution to a working concentration (e.g., 10 µg/mL) with the initial mobile phase.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7

µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Gradient Program: A typical gradient might be: 10-30% B over 10 minutes, 30-90% B over

5 minutes, hold at 90% B for 2 minutes, and then return to initial conditions.

Flow Rate: 0.3-0.4 mL/min.

Column Temperature: 35-40 °C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Capillary Voltage: 2.5-3.5 kV.

Cone Voltage: 30-40 V.

Source Temperature: 100-120 °C.

Desolvation Temperature: 300-350 °C.

Mass Range: m/z 100-2000.

Acquisition Mode: MS and MS/MS (data-dependent acquisition).

Workflow for Isolation and Characterization
The following diagram illustrates a general workflow for the isolation and structural elucidation

of a natural product like Platycoside G1.
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Isolation and characterization workflow for Platycoside G1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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